Cas no 139313-97-6 (Benzo[b]thiophene-2-ethanimidamide, N-hydroxy-)

Benzo[b]thiophene-2-ethanimidamide, N-hydroxy- structure
139313-97-6 structure
Product Name:Benzo[b]thiophene-2-ethanimidamide, N-hydroxy-
CAS No:139313-97-6
MF:C10H10N2OS
MW:206.264200687408
CID:1266384
Update Time:2024-08-03

Benzo[b]thiophene-2-ethanimidamide, N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-ethanimidamide, N-hydroxy-
    • Inchi: 1S/C10H10N2OS/c11-10(12-13)6-8-5-7-3-1-2-4-9(7)14-8/h1-5,13H,6H2,(H2,11,12)
    • InChI Key: AACQZSPECRJXHW-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C=C(CC(NO)=N)S2

Computed Properties

  • Exact Mass: 206.0515
  • Monoisotopic Mass: 206.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.8A^2

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • Boiling Point: 389.9±44.0 °C(Predicted)
  • PSA: 56.11
  • pka: 14.69±0.50(Predicted)
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